Ethyl 2-(2-amino-5,6-dimethoxy-1,3-benzothiazol-3-ium-3-yl)acetate;bromide

• IUPAC Name: ethyl 2-(2-amino-5,6-dimethoxy-1,3-benzothiazol-3-ium-3-yl)acetate;bromide
• InChI: InChI=1S/C13H16N2O4S.BrH/c1-4-19-12(16)7-15-8-5-9(17-2)10(18-3)6-11(8)20-13(15)14;/h5-6,14H,4,7H2,1-3H3;1H
• InChI Key: NRUJBAPGOQFHNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C[N+]1=C(SC2=CC(=C(C=C21)OC)OC)N.[Br-]
• Molecular Formula: C13H17BrN2O4S
• Molecular Weight: 377.26 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities and are common structural units in pharmacological drugs.

Synthesis Analysis

Benzothiazoles can be synthesized through several methods. One common method involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO. Another method involves a condensation of 2-aminothiophenol with aldehydes.

Molecular Structure Analysis

The molecular structure of a benzothiazole derivative, 5,6-DIMETHOXY-1,3-BENZOTHIAZOL-2-AMINE, has a molecular formula of C9H10N2O2S and a molecular weight of 210.256.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions. For example, they can react with sulfone, followed by hydrolysis and reductive amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary depending on their specific structure. For example, 5,6-DIMETHOXY-1,3-BENZOTHIAZOL-2-AMINE has a density of 0.965 g/mL at 25 °C (lit.).

Mechanism of Action

The mechanism of action of benzothiazoles can vary widely depending on their specific structure and the context in which they are used. Many benzothiazoles exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with benzothiazoles can vary depending on their specific structure. It’s important to refer to the specific Safety Data Sheet (SDS) for the compound of interest.

Future Directions

The future directions of research into benzothiazoles are likely to continue to focus on their synthesis and potential applications in medicinal chemistry.